Cas no 50963-49-0 (2-Benzofurancarbonyl chloride, 6-methoxy-)

• Product Name: 2-Benzofurancarbonyl chloride, 6-methoxy-
• CAS No: 50963-49-0
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 363722
• PubChem ID: 19374972
• Update Time: 2025-04-19

2-Benzofurancarbonyl chloride, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarbonyl chloride, 6-methoxy-
• 6-methoxy-1-benzofuran-2-carbonyl chloride
• DTXSID20598494
• SCHEMBL9251599
• LFLIRHTVIYEVMA-UHFFFAOYSA-N
• 6-methoxy-2-benzofurancarbonyl chloride
• 50963-49-0

• Inchi： 1S/C10H7ClO3/c1-13-7-3-2-6-4-9(10(11)12)14-8(6)5-7/h2-5H,1H3
• InChI Key： LFLIRHTVIYEVMA-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=CC(=CC=2O1)OC)=O

Computed Properties

• Exact Mass: 210.00841
• Monoisotopic Mass: 210.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans